Cas no 2228410-95-3 (methyl 4-(1-aminocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(1-aminocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228410-95-3
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6212688
• PubChem ID: 165614204
• Update Time: 2025-07-18

methyl 4-(1-aminocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-aminocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1738561
• 2228410-95-3

• Inchi： 1S/C10H15N3O2/c1-13-6-7(10(11)4-3-5-10)8(12-13)9(14)15-2/h6H,3-5,11H2,1-2H3
• InChI Key： DJERBCIPEUIUCI-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(C)N=1)C1(CCC1)N)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 4-(1-aminocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate

Methyl 4-(1-aminocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228410-95-3): A Comprehensive Overview

Methyl 4-(1-aminocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2228410-95-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule, particularly its incorporation of a cyclobutyl group and an amino substituent, makes it a subject of considerable interest in drug discovery and development.

The chemical structure of Methyl 4-(1-aminocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate features a pyrazole core substituted with a methyl group at the 1-position, a cyclobutyl ring attached at the 4-position, and a carboxylate ester at the 3-position. The presence of these functional groups imparts specific physicochemical properties that influence its solubility, stability, and reactivity. These characteristics are crucial in determining its suitability for various applications in medicinal chemistry and synthetic biology.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles have been extensively studied for their potential as anti-inflammatory, antimicrobial, antiviral, and anticancer agents. The cyclobutyl moiety in Methyl 4-(1-aminocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate is particularly noteworthy, as it can enhance the molecule's binding affinity to biological targets by introducing steric hindrance and improving metabolic stability.

Recent research has highlighted the importance of Methyl 4-(1-aminocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate in the development of novel therapeutic agents. Studies have demonstrated its potential as a scaffold for designing molecules with enhanced pharmacological properties. For instance, modifications to the cyclobutyl ring have been shown to improve oral bioavailability and reduce toxicity, making it an attractive candidate for further optimization.

The synthesis of Methyl 4-(1-aminocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the pyrazole core, followed by functionalization with the cyclobutyl group and the carboxylate ester. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to achieve the desired structural features.

The pharmacological profile of Methyl 4-(1-aminocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate has been extensively evaluated in preclinical studies. These studies have revealed promising results regarding its ability to modulate various biological pathways. Notably, it has shown potential in inhibiting key enzymes involved in inflammation and cancer progression. The compound's ability to interact with multiple targets makes it a valuable candidate for developing multitargeted therapeutics.

One of the most compelling aspects of Methyl 4-(1-aminocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate is its structural flexibility, which allows for further derivatization to enhance its pharmacological properties. Researchers have explored various strategies to modify the molecule, including introducing additional functional groups or altering the substitution patterns on the pyrazole core. These modifications have led to the discovery of several analogs with improved potency and selectivity.

The role of computational chemistry in optimizing Methyl 4-(1-aminocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying optimal conformations for drug-like molecules. By leveraging these tools, scientists can accelerate the drug discovery process and reduce experimental costs.

Future directions in the study of Methyl 4-(1-aminocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate include exploring its potential in clinical trials and developing novel formulations for improved delivery. Additionally, investigating its mechanism of action will provide valuable insights into its therapeutic effects and help identify potential side effects or interactions with other drugs.

The versatility of Methyl 4-(1-aminocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate makes it a cornerstone in modern pharmaceutical research. Its unique structural features and promising pharmacological properties position it as a key compound in the quest for new treatments for various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug development efforts worldwide.